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For Researchers, Scientists, and Drug Development Professionals

Introduction
LTX-315, also known as ruxotemitide, is a synthetic, nine-amino-acid cationic peptide with

oncolytic properties.[1][2] Derived from human lactoferrin, it is designed for intralesional

treatment of solid tumors.[1][2] LTX-315 exerts its anticancer effect through a dual mechanism

of action. It directly disrupts the plasma and mitochondrial membranes of cancer cells, leading

to rapid necrotic cell death.[3][4] This lytic process results in the release of tumor antigens and

damage-associated molecular patterns (DAMPs), which in turn stimulates a robust and

systemic anti-tumor immune response.[4][5][6] These application notes provide essential

information on the stability, handling, and use of LTX-315 in a laboratory setting.

Stability Data
Proper storage is critical to maintain the integrity and activity of LTX-315. The following table

summarizes the recommended storage conditions and stability for both lyophilized powder and

reconstituted solutions.
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Form
Storage
Temperature

Duration Notes

Lyophilized Powder -20°C to -80°C Up to 3 years[1]

Store in a tightly

sealed vial to prevent

moisture uptake. For

long-term storage,

-80°C is preferred.

4°C
Short-term (days to

weeks)[7]

Ensure the vial is

protected from light.

Room Temperature
Short-term (days to

weeks)[8]

Stable for the duration

of shipping under

ambient conditions.[7]

Reconstituted Solution

(in DMSO)
-80°C Up to 1 year[1]

Aliquot to avoid

repeated freeze-thaw

cycles.[1]

-20°C Up to 1 month[1]

Aliquot to avoid

repeated freeze-thaw

cycles.[1]

Reconstituted Solution

(Aqueous Buffer)
4°C Up to 1 week

Stability is sequence-

dependent; for

peptides containing

W, solutions are less

stable.

-20°C
Short-term (months)

[7]

Recommended for

long-term storage of

solutions.[7] Avoid

using frost-free

freezers.[9]

Handling and Storage
3.1 General Handling Precautions
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Handle LTX-315 in a clean, well-ventilated area.

Use standard personal protective equipment (PPE), including gloves, lab coat, and safety

glasses.[8]

Lyophilized peptides can be volatile; handle with care to avoid inhalation.[8]

3.2 Storage of Lyophilized Powder

Upon receipt, store the lyophilized LTX-315 powder at -20°C or -80°C for long-term stability.

[1][8]

Before opening the vial, allow it to equilibrate to room temperature in a desiccator to prevent

condensation and moisture absorption.[9]

Keep the vial tightly capped when not in use.

3.3 Reconstitution and Storage of Stock Solutions

LTX-315 is soluble in DMSO.[7] For a stock solution, reconstitute the peptide in fresh, high-

quality DMSO.[1]

For aqueous-based assays, further dilution of the DMSO stock solution with sterile distilled

water, saline, or an appropriate buffer is recommended.

To prevent degradation from repeated freeze-thaw cycles, it is highly recommended to

aliquot the stock solution into single-use volumes before freezing.[1]

Store aliquots at -80°C for up to one year or at -20°C for up to one month.[1]

Experimental Protocols
4.1 Protocol for Reconstitution of LTX-315

This protocol describes the reconstitution of lyophilized LTX-315 to create a stock solution.

Materials:
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Vial of lyophilized LTX-315

Sterile, anhydrous DMSO

Sterile, low-retention polypropylene microcentrifuge tubes

Calibrated micropipettes and sterile tips

Procedure:

Allow the vial of lyophilized LTX-315 to warm to room temperature in a desiccator.

Briefly centrifuge the vial to ensure all the powder is at the bottom.

Carefully open the vial and add the required volume of DMSO to achieve the desired stock

concentration (e.g., 10 mg/mL).

Gently vortex or pipette up and down to ensure the peptide is completely dissolved.

Aliquot the stock solution into single-use, sterile polypropylene tubes.

Store the aliquots at -80°C for long-term storage or -20°C for short-term storage.[1]

4.2 Protocol for In Vitro Cytotoxicity Assay (MTT Assay)

This protocol outlines a method to assess the cytotoxic effects of LTX-315 on a cancer cell line,

such as A375 human melanoma cells.

Materials:

A375 human melanoma cell line

Complete growth medium (e.g., DMEM with 10% FBS)

Serum-free medium

LTX-315 stock solution (reconstituted in DMSO)

96-well cell culture plates
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MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution

Solubilization buffer (e.g., DMSO or a solution of SDS in HCl)

Plate reader

Procedure:

Seed A375 cells into a 96-well plate at a density of 1 x 10^5 cells/mL in 100 µL of complete

growth medium per well.

Incubate the plate overnight at 37°C in a humidified 5% CO2 atmosphere to allow for cell

adherence.

The next day, remove the complete growth medium and wash the cells twice with serum-free

medium.

Prepare serial dilutions of LTX-315 in serum-free medium from the stock solution.

Add 100 µL of the LTX-315 dilutions to the respective wells. Include wells with untreated

cells as a negative control.

Incubate the plate for the desired time points (e.g., 2, 4, 6 hours).

Following incubation, add 10 µL of MTT solution to each well and incubate for 3-4 hours at

37°C.

Add 100 µL of solubilization buffer to each well and mix thoroughly to dissolve the formazan

crystals.

Measure the absorbance at 570 nm using a microplate reader.

Calculate cell viability as a percentage relative to the untreated control cells.

Visualizations
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Caption: LTX-315 Mechanism of Action Signaling Pathway.
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Caption: Experimental Workflow for In Vitro Cytotoxicity Assay.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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